Cas no 2034510-63-7 (11-(pyrrolidine-1-sulfonyl)-7,8,11-triazatricyclo[6.4.0.0^{2,6}]dodeca-1,6-diene)

• Product Name: 11-(pyrrolidine-1-sulfonyl)-7,8,11-triazatricyclo[6.4.0.0^{2,6}]dodeca-1,6-diene
• CAS No: 2034510-63-7
• MF: C₁₃H₂₀N₄O₂S
• MW: 296.388501167297
• CID: 5766187
• PubChem ID: 119102661
• Update Time: 2025-07-09

11-(pyrrolidine-1-sulfonyl)-7,8,11-triazatricyclo[6.4.0.0^{2,6}]dodeca-1,6-diene Chemical and Physical Properties

Names and Identifiers

• 11-pyrrolidin-1-ylsulfonyl-7,8,11-triazatricyclo[6.4.0.02,6]dodeca-1,6-diene
• 2-(pyrrolidin-1-ylsulfonyl)-2,3,4,7,8,9-hexahydro-1H-cyclopenta[3,4]pyrazolo[1,5-a]pyrazine
• AKOS026702870
• F6525-0776
• 2034510-63-7
• 11-(pyrrolidine-1-sulfonyl)-7,8,11-triazatricyclo[6.4.0.0^{2,6}]dodeca-1,6-diene

• Inchi： 1S/C13H20N4O2S/c18-20(19,15-6-1-2-7-15)16-8-9-17-13(10-16)11-4-3-5-12(11)14-17/h1-10H2
• InChI Key： NAPCWBSNHHTPHX-UHFFFAOYSA-N
• SMILES： S(N1CCCC1)(N1CCN2C(=C3CCCC3=N2)C1)(=O)=O

Computed Properties

• Exact Mass: 296.13069707g/mol
• Monoisotopic Mass: 296.13069707g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 471
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 66.8Ų

Additional information on 11-(pyrrolidine-1-sulfonyl)-7,8,11-triazatricyclo[6.4.0.0^{2,6}]dodeca-1,6-diene

11-(pyrrolidine-1-sulfonyl)-7,8,11-triazatricyclo[6.4.0.0^{2,6}]dodeca-1,6-diene

The compound 11-(pyrrolidine-1-sulfonyl)-7,8,11-triazatricyclo[6.4.0.0^{2,6}]dodeca-1,6-diene (CAS No. 2034510-63-7) is a highly specialized organic molecule with a complex structure and diverse applications in modern chemistry and materials science. This compound belongs to the class of heterocyclic compounds, characterized by the presence of nitrogen atoms in its tricyclic framework. The molecule's unique architecture makes it a subject of interest for researchers in various fields, including drug discovery, polymer chemistry, and advanced materials development.

Recent studies have highlighted the potential of this compound as a building block for constructing advanced functional materials. For instance, its ability to form stable coordination complexes with transition metals has been explored in the context of catalytic applications. Researchers have demonstrated that CAS No. 2034510-63-7 can act as a ligand in palladium-catalyzed cross-coupling reactions, showing high efficiency and selectivity under mild conditions. This finding underscores its role in green chemistry and sustainable synthesis methodologies.

In the realm of drug discovery, 11-(pyrrolidine-1-sulfonyl)-7,8,11-triazatricyclo[6.4.0.0^{2,6}]dodeca-1,6-diene has been investigated for its potential as a scaffold in designing bioactive molecules. Its rigid tricyclic structure provides an ideal platform for incorporating functional groups that can interact with biological targets such as enzymes and receptors. Recent computational studies have revealed that this compound exhibits promising binding affinities toward certain G-protein coupled receptors (GPCRs), making it a candidate for further exploration in therapeutic development.

The synthesis of CAS No. 2034510-63-7 involves a multi-step process that combines principles from organic synthesis and heterocyclic chemistry. Key steps include the formation of the tricyclic core through cyclization reactions followed by functionalization at specific positions to introduce substituents like the pyrrolidine sulfonyl group. The use of microwave-assisted synthesis has been reported to significantly accelerate the reaction process while maintaining high yields and purity levels.

From a materials science perspective, this compound has shown potential as a precursor for constructing two-dimensional (2D) materials and metal-organic frameworks (MOFs). Its ability to form extended networks through π–π interactions and hydrogen bonding has been leveraged to create porous materials with applications in gas storage and separation technologies.

In summary, CAS No. 2034510-63-7, or 11-(pyrrolidine-1-sulfonyl)-7,8,11-triazatricyclo[6.4.0.0^{2,6}]dodeca-1,6-diene, stands out as a versatile molecule with wide-ranging applications across multiple disciplines. Its unique structural features and reactivity make it an invaluable tool for researchers seeking innovative solutions in chemistry and beyond.